5-(tert-Butyl)-3-(chloromethyl)isoxazole

• Molecular Formula: C8H12ClNO
• Molecular Weight: 173.64 g/mol
• IUPAC Name: 5-tert-butyl-3-(chloromethyl)-1,2-oxazole
• InChI: InChI=1S/C8H12ClNO/c1-8(2,3)7-4-6(5-9)10-11-7/h4H,5H2,1-3H3
• InChI Key: UYNMHUUDVKQRQL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=NO1)CCl

Description

5-(tert-Butyl)-3-(chloromethyl)isoxazole is a useful research compound. Its molecular formula is C8H12ClNO and its molecular weight is 173.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

0.62 g of (5-t-butyl-isoxazol-3-yl)methanol was dissolved in 12 ml of dichloromethane, and 0.9 ml of thionyl chloride was added. The mixture was stirred at room temperature for 5 hours. The reaction mixture was concentrated under reduced pressure to obtain 0.69 g of 5-t-butyl-3-(chloromethyl)isoxazole.